Cas no 62248-55-9 (1,3-Cyclopentanedione, 2-nonyl-)

• Product Name: 1,3-Cyclopentanedione, 2-nonyl-
• CAS No: 62248-55-9
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 452502
• PubChem ID: 13240820
• Update Time: 2025-04-19

1,3-Cyclopentanedione, 2-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione, 2-nonyl-
• 2-nonylcyclopentane-1,3-dione
• DTXSID60531269
• 62248-55-9

• Inchi： 1S/C14H24O2/c1-2-3-4-5-6-7-8-9-12-13(15)10-11-14(12)16/h12H,2-11H2,1H3
• InChI Key： SADKOQWZMVJUTP-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1CCCCCCCCC)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14